Cas no 2229651-55-0 (1-4-(2-nitroethenyl)phenylpyrrolidine)
1-4-(2-nitroethenyl)phenylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-4-(2-nitroethenyl)phenylpyrrolidine
- 2229651-55-0
- EN300-1786664
- 1-[4-(2-nitroethenyl)phenyl]pyrrolidine
-
- Inchi: 1S/C12H14N2O2/c15-14(16)10-7-11-3-5-12(6-4-11)13-8-1-2-9-13/h3-7,10H,1-2,8-9H2/b10-7+
- InChI Key: UJIGXAMYFVTOCQ-JXMROGBWSA-N
- SMILES: [O-][N+](/C=C/C1C=CC(=CC=1)N1CCCC1)=O
Computed Properties
- Exact Mass: 218.105527694g/mol
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.1Ų
1-4-(2-nitroethenyl)phenylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786664-0.05g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1786664-0.1g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1786664-0.25g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1786664-0.5g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1786664-1.0g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1786664-2.5g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1786664-5.0g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1786664-10.0g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1786664-1g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1786664-5g |
1-[4-(2-nitroethenyl)phenyl]pyrrolidine |
2229651-55-0 | 5g |
$2277.0 | 2023-09-19 |
1-4-(2-nitroethenyl)phenylpyrrolidine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-4-(2-nitroethenyl)phenylpyrrolidine
Introduction to 1-4-(2-nitroethenyl)phenylpyrrolidine (CAS No. 2229651-55-0)
1-4-(2-nitroethenyl)phenylpyrrolidine (CAS No. 2229651-55-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a nitroethenyl substituent attached to a phenyl group. These structural elements contribute to its potential biological activities and make it an intriguing candidate for further investigation.
The pyrrolidine moiety is a five-membered heterocyclic ring containing one nitrogen atom, which is known for its ability to form stable secondary amine derivatives. This structural feature is often found in various biologically active compounds, including natural products and synthetic drugs. The nitroethenyl substituent, on the other hand, introduces a double bond and a nitro group, which can significantly influence the compound's reactivity and biological properties.
Recent studies have explored the potential applications of 1-4-(2-nitroethenyl)phenylpyrrolidine in various therapeutic areas. One notable area of interest is its potential as an antimicrobial agent. Research has shown that compounds with similar structures exhibit strong antibacterial and antifungal activities, making them promising candidates for the development of new antimicrobial drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-4-(2-nitroethenyl)phenylpyrrolidine exhibited potent activity against multidrug-resistant bacteria, highlighting their potential in combating antibiotic resistance.
In addition to its antimicrobial properties, 1-4-(2-nitroethenyl)phenylpyrrolidine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have shown that this compound can modulate key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and associated symptoms. These findings suggest that 1-4-(2-nitroethenyl)phenylpyrrolidine could be developed into a novel anti-inflammatory drug.
The pharmacokinetic properties of 1-4-(2-nitroethenyl)phenylpyrrolidine have also been studied to understand its behavior in biological systems. Pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical for assessing the suitability of a compound for drug development. Initial studies have indicated that this compound exhibits favorable ADME properties, with good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.
To further explore the therapeutic potential of 1-4-(2-nitroethenyl)phenylpyrrolidine, several research groups have conducted structure-activity relationship (SAR) studies. These studies aim to identify the specific structural features that contribute to the compound's biological activities and optimize these features to enhance potency and selectivity. For example, modifications to the pyrrolidine ring or the nitroethenyl substituent have been shown to significantly affect the compound's pharmacological profile. By systematically varying these structural elements, researchers have identified several analogs with improved biological activities.
In conclusion, 1-4-(2-nitroethenyl)phenylpyrrolidine (CAS No. 2229651-55-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development as an antimicrobial or anti-inflammatory agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.
2229651-55-0 (1-4-(2-nitroethenyl)phenylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)